Cas no 1384692-90-3 (N-4-(ethylsulfanyl)butan-2-yl-2-fluoro-N-methylpyridine-4-carboxamide)

• Product Name: N-4-(ethylsulfanyl)butan-2-yl-2-fluoro-N-methylpyridine-4-carboxamide
• CAS No: 1384692-90-3
• MF: C₁₃H₁₉FN₂OS
• MW: 270.366165399551
• CID: 5682890
• PubChem ID: 72115852
• Update Time: 2025-05-24

N-4-(ethylsulfanyl)butan-2-yl-2-fluoro-N-methylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1384692-90-3
• Z1286749267
• N-(4-ethylsulfanylbutan-2-yl)-2-fluoro-N-methylpyridine-4-carboxamide
• AKOS033236491
• N-[4-(ethylsulfanyl)butan-2-yl]-2-fluoro-N-methylpyridine-4-carboxamide
• EN300-26580114
• N-4-(ethylsulfanyl)butan-2-yl-2-fluoro-N-methylpyridine-4-carboxamide

• Inchi： 1S/C13H19FN2OS/c1-4-18-8-6-10(2)16(3)13(17)11-5-7-15-12(14)9-11/h5,7,9-10H,4,6,8H2,1-3H3
• SMILES： S(CC)CCC(C)N(C(C1C=CN=C(C=1)F)=O)C

Computed Properties

• Exact Mass: 270.12021257g/mol
• Monoisotopic Mass: 270.12021257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.5Ų

Additional information on N-4-(ethylsulfanyl)butan-2-yl-2-fluoro-N-methylpyridine-4-carboxamide

N-4-(Ethylsulfanyl)butan-2-yl-2-fluoro-N-methylpyridine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1384692-90-3, known as N-4-(ethylsulfanyl)butan-2-yl-2-fluoro-N-methylpyridine-4-carboxamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring, a carboxamide group, and an ethylsulfanyl substituent. The long-tail keywords such as "ethylsulfanyl butanoyl pyridine carboxamide" and "fluorinated pyridine derivatives" highlight its structural features and potential applications.

Recent studies have demonstrated that this compound exhibits promising biological activity, particularly in the realm of enzyme inhibition. Researchers have explored its potential as a selective inhibitor of various kinases, which are crucial targets in the development of anti-cancer therapies. The presence of the fluorine atom at the 2-position of the pyridine ring contributes to its enhanced stability and bioavailability, making it a strong candidate for drug development.

The synthesis of N-4-(ethylsulfanyl)butan-2-yl-2-fluoro-N-methylpyridine-4-carboxamide involves a multi-step process that includes nucleophilic substitution, amide bond formation, and sulfonation reactions. These steps are optimized to ensure high yields and purity, which are essential for downstream applications. The use of green chemistry principles in its synthesis has also been reported, reducing environmental impact while maintaining product quality.

In terms of applications, this compound has shown potential in the development of neuroprotective agents due to its ability to modulate neurotransmitter systems. Additionally, it has been investigated for its role in anti-inflammatory pathways, where it demonstrates selective inhibition of pro-inflammatory enzymes. These findings underscore its versatility and broad applicability across diverse therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies reveal that the carboxamide group plays a critical role in stabilizing interactions with target proteins, while the ethylsulfanyl substituent enhances solubility and permeability. These insights are invaluable for guiding further optimization efforts and preclinical testing.

Moreover, the compound's structural uniqueness has led to its exploration in the field of materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable amide bonds makes it a promising candidate for creating high-performance materials with tailored properties.

In conclusion, N-4-(ethylsulfanyl)butan-2-yl-2-fluoro-N-methylpyridine-4-carboxamide represents a significant advancement in organic synthesis and drug discovery. Its combination of structural complexity, biological activity, and versatile applications positions it as a key molecule for future research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make a substantial impact across multiple scientific disciplines.